4-Nitro-1H-benzo[d]imidazol-2(3H)-one
Overview
Description
The compound 4-Nitro-1H-benzo[d]imidazol-2(3H)-one is a functionalized benzimidazole derivative that has been the subject of various studies due to its interesting chemical and physical properties. It is characterized by the presence of a nitro group attached to a benzimidazole core, which can influence its reactivity and interaction with other molecules .
Synthesis Analysis
The synthesis of benzimidazole derivatives, including those with nitro substituents, often involves the formation of the imidazole ring followed by functionalization. For instance, the synthesis of 1-(4-nitrobenzyl)-3-allyl-1H-benzo[d]imidazol-2(3H)-one was achieved, and
Scientific Research Applications
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Pharmacology
- Benzimidazole derivatives have a multitude of interesting pharmacological activity, including antiviral, antitumor, antihypertensive, proton pump inhibitory, anthelmintic, antimicrobial, and anti-inflammatory activity .
- The benzimidazole nucleus is an important pharmacophore in drug discovery, being a good bioisostere of naturally occurring nucleotides .
- This heterocycle may represent a type of privileged substructure which can interact with proteins and enzymes .
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Chemical Synthesis
- Different synthetic routes to 4-(1H-benzo[d]imidazol-2-yl)aniline have been explored .
- Methods of synthesis of 4-benzimidazolyl anilines have been classified according to the starting material used .
- One method involves the reaction of o-phenylenediamines with carboxylic acids .
- Another method involves heating the phenyl diamine with 4-aminobenzoic acid in polyphosphoric acid at various temperatures .
- A microwave-assisted synthesis of 4-(1H-benzo[d]imidazol-2-yl)aniline was also achieved .
Safety And Hazards
Future Directions
Imidazole has become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show different biological activities . Therefore, there is a great importance of heterocyclic ring containing drugs . The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles . These heterocycles are key components to functional molecules that are used in a variety of everyday applications . An emphasis has been placed on the bonds constructed during the formation of the imidazole .
properties
IUPAC Name |
4-nitro-1,3-dihydrobenzimidazol-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5N3O3/c11-7-8-4-2-1-3-5(10(12)13)6(4)9-7/h1-3H,(H2,8,9,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEXYNHXFBYYIHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)[N+](=O)[O-])NC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40399940 | |
Record name | 4-Nitro-1H-benzo[d]imidazol-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40399940 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Nitro-1H-benzo[d]imidazol-2(3H)-one | |
CAS RN |
85330-50-3 | |
Record name | 4-Nitro-1H-benzo[d]imidazol-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40399940 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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